Cas no 668971-16-2 (5-(2-Methoxyphenyl)isoxazole-3-carboxylic acid)

• Product Name: 5-(2-Methoxyphenyl)isoxazole-3-carboxylic acid
• CAS No: 668971-16-2
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD07377106
• CID: 964857
• PubChem ID: 6484427
• Update Time: 2025-04-19

5-(2-Methoxyphenyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)isoxazole-3-carboxylic acid
• 5-(2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(2-Methoxy-phenyl)-isoxazole-3-carboxylic acid
• FS-6287
• 668971-16-2
• UDFIWFVAYAOMRF-UHFFFAOYSA-N
• 5-(2-methoxyphenyl)isoxazole-3-carboxylicacid
• FT-0677745
• DTXSID90424458
• CCG-311469
• F1967-0230
• SCHEMBL1178011
• CHEMBL4126827
• EN300-36655
• MFCD07377106
• SY079532
• Z240119386
• Diglycidyl-9,9-Bis(4-hydroxyphenyl)fluorene
• AKOS000143436
• A867373
• STK342151
• G28456

• MDL： MFCD07377106
• Inchi： 1S/C11H9NO4/c1-15-9-5-3-2-4-7(9)10-6-8(11(13)14)12-16-10/h2-6H,1H3,(H,13,14)
• InChI Key： UDFIWFVAYAOMRF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.569
• PSA: 72.56000
• LogP: 2.04840

5-(2-Methoxyphenyl)isoxazole-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles